2-(1,3-Dioxolan-2-yl)-1-benzofuran-3-carbaldehyde

• Molecular Formula: C12H10O4
• Molecular Weight: 218.20 g/mol
• IUPAC Name: 2-(1,3-dioxolan-2-yl)-1-benzofuran-3-carbaldehyde
• InChI: InChI=1S/C12H10O4/c13-7-9-8-3-1-2-4-10(8)16-11(9)12-14-5-6-15-12/h1-4,7,12H,5-6H2
• InChI Key: HVCYBWBFGOWBFT-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=C(C3=CC=CC=C3O2)C=O

Description

2-(1,3-Dioxolan-2-yl)-1-benzofuran-3-carbaldehyde is a useful research compound. Its molecular formula is C12H10O4 and its molecular weight is 218.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran (6.6 g 24.5 mmol) is dissolved in Et2O (100 ml) in a 3-neck, flame-dried, round-bottom flask under nitrogen and cooled to −78° C. tert-butylithium (31.7 ml, 53.9 mmol) is added dropwise, and the chilled solution is stirred 1 h. DMF (2.18 ml, 28.2 mmol) is dissolved in Et2O (25 ml) and also added dropwise, and the mixture is stirred at −78° C. for another 7 h. The reaction is warmed to rt, whereby oxalic acid dihydrate (6.18 g, 49.0 mmol) and water (25 ml) are added. The reaction continued stirring at rt overnight and is then diluted with water (125 ml) and EtOAc (175 ml). The layers are allowed to separate, and the aqueous is extracted with EtOAc (1×100 ml). The organics are combined, dried over sodium sulfate, filtered, and concentrated to a brown oil. The crude material is chromatographed over 350 g slurry-packed silica, eluting with 30% ethyl acetate/hexane. The appropriate fractions are combined and concentrated to afford 3.84 g (72%) of 2-(1,3-dioxolan-2-yl)-1-benzofuran-3-carbaldehyde as a yellow/orange oil. MS (EI) m/z: 218 (M+).